Cas no 1051419-24-9 (Nevirapine-d3)

• Product Name: Nevirapine-d3
• CAS No: 1051419-24-9
• Molecular Formula: C₁₅H₁₄N₄O
• Molecular Weight: 266.29786
• CID: 1059959
• PubChem ID: 59816583

Nevirapine-d3 Properties

Names and Identifiers

• Nevirapine-d3
• 11-cyclopropyl-4-(trideuteriomethyl)-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
• ViraMune-d3
• BI-RG 587-d3
• NSC 641530-d3
• Nevarapine-d3
• 11-Cyclopropyl-5,11-dihydro-4-Methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one-d3
• 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 2-cyclopropyl-7-(?H?)methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• CHEMBL4649102
• SCHEMBL14031635
• 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
• 1051419-24-9
• HY-10570S1
• DTXSID60733069
• CS-0200720
• 2-cyclopropyl-7-(trideuteriomethyl)-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• DA-76143

• InChIKey： NQDJXKOVJZTUJA-FIBGUPNXSA-N
• Inchi： InChI=1S/C15H14N4O/c1-9-6-8-17-14-12(9)18-15(20)11-3-2-7-16-13(11)19(14)10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,18,20)/i1D3
• SMILES： O=C1NC2=C(C([2H])([2H])[2H])C=CN=C2N(C3CC3)C4=C1C=CC=N4

Computed Properties

• Exact Mass: 269.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 269.13559132g/mol
• Heavy Atom Count: 20
• Complexity: 397
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• LogP: 2.53580
• PSA: 61.61000
• Melting Point: 234-236°C